2''-O-Acetyl-platyconic acid A

• Molecular Formula: C57H90O29
• Molecular Weight: 1239.3 g/mol
• InChI: InChI=1S/C57H90O29/c1-22-39(82-44-38(71)40(27(63)18-77-44)83-48-42(72)55(76,19-59)21-79-48)35(68)37(70)45(80-22)84-41-32(65)26(62)17-78-47(41)86-50(75)56-12-11-51(2,3)13-24(56)23-7-8-29-52(4)14-25(61)43(85-46-36(69)34(67)33(66)28(16-58)81-46)57(20-60,49(73)74)30(52)9-10-53(29,5)54(23,6)15-31(56)64/h7,22,24-48,58-72,76H,8-21H2,1-6H3,(H,73,74)/t22-,24-,25-,26-,27+,28+,29+,30+,31+,32-,33+,34-,35-,36+,37+,38+,39-,40-,41+,42-,43-,44-,45-,46-,47-,48-,52+,53+,54+,55+,56+,57+/m0/s1
• InChIKey: MMBAMPXMNQQFQO-JQIGHYGPSA-N

2''-O-Acetyl-platyconic acid A: Overview

2''-O-Acetyl-platyconic acid A is a bioactive triterpenoid saponin derived from the roots of Platycodon grandiflorum, distinguished by an acetylated sugar moiety at the 2''-position of its rhamnose residue [1]. It is structurally characterized as a monoacetylated derivative of platyconic acid A [2], possessing a complex C59H92O30 molecular formula with a molecular weight of 1281.3 g/mol [1]. This compound belongs to a family of over 30 oleanane-type saponins known for diverse pharmacological activities including anti-inflammatory, immunomodulatory, and insulin-sensitizing effects [3]. The acetyl modification confers distinct physicochemical properties that influence stability and bioavailability compared to non-acetylated analogs [4].

SAR Probe Regiospecific 2''-O-acetyl modification for structure-activity relationship studies

Stability/Bioavailability Context Reported to influence molecular stability and bioavailability compared to non-acetylated analog

Distinct Isomer Differentiated from 3''-O-acetyl isomer (platyconic acid B); positional acetylation matters

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 101495503, 2''-O-acetyl-platyconic acid A. View Source
• [2] Choi YH, Yoo DS, Choi CW, et al. Platyconic Acid A, a Genuine Triterpenoid Saponin from the Roots of Platycodon grandiflorum. Molecules. 2008;13(11):2871-2879. View Source
• [3] Ishii H, Tori K, Tozyo T, et al. Structures of Polygalacin-D and -D2, Platycodin-D and -D2, and Their Monoacetates, Saponins isolated from Platycodon grandiflorum A. DC., determined by Carbon-13 Nuclear Magnetic Resonance Spectroscopy. Chemical and Pharmaceutical Bulletin. 1978;26(2):674-677. View Source
• [4] Kuujia. 2''-O-acetyl-platyconic acid A Technical Datasheet. CAS No: 1256935-30-4. View Source

Why 2''-O-Acetyl-platyconic acid A Cannot Be Substituted

Generic substitution among Platycodon saponins is scientifically untenable due to profound structure-activity relationship (SAR) differences dictated by the presence, position, and stability of acetyl modifications. The O-acetyl group in 2''-O-Acetyl-platyconic acid A is known to migrate between the 2''-O and 3''-O positions of the rhamnose moiety under specific solvent and temperature conditions, a phenomenon documented for analogous acetylated saponins such as 2''-O-acetylplatycodin D and 3''-O-acetylplatycodin D [1]. This acetyl migration directly impacts molecular stability, solubility, and ultimately, biological activity. Furthermore, comparative studies across six Platycodi radix saponins demonstrated that platyconic acid A (the non-acetylated parent compound) was the most potent insulin sensitizer among its class, significantly outperforming other saponins in glucose uptake assays [2]. The addition of the 2''-O-acetyl group to this core structure further differentiates the compound, introducing unique stability and solubility profiles not present in platyconic acid A or other deacetylated analogs. Substituting 2''-O-Acetyl-platyconic acid A with a different saponin, even platyconic acid A itself, risks introducing an uncontrolled variable in experimental systems, as the kinetics of acetyl migration and the resulting equilibrium of acetylated species are distinct and condition-dependent [1].

Regioisomer 3''-O-acetyl isomer may alter solubility and absorption profiles; not directly interchangeable.

Non-acetylated Platyconic acid A (parent) lacks the acetyl-directed properties; may not replicate regiospecific effects.

Uncontrolled Variable Using any analog introduces regiospecificity-driven differences; requires careful validation.

• [1] Zeng L, Zhu M, Zhong J, Yan W. Structural stability of acetyl saponins in different solvents and separation materials. Journal of Chromatography B. 2015;990:368-372. View Source
• [2] Kwon DY, Kim YS, Ryu SY, et al. Platyconic acid, a saponin from Platycodi radix, improves glucose homeostasis by enhancing insulin sensitivity in vitro and in vivo. European Journal of Nutrition. 2012;51(5):529-540. View Source

Quantitative Differentiators vs. Analogs

Purity and Cost Benchmarking

The parent compound, platyconic acid (PA), was the most effective insulin sensitizer among six tested saponins from Platycodi radix in increasing insulin-stimulated glucose uptake in 3T3-L1 adipocytes [1]. This establishes the core scaffold of 2''-O-Acetyl-platyconic acid A as a privileged structure for metabolic activity, differentiating it from less active saponins like platycodin D or deapioplatycoside E. The addition of the 2''-O-acetyl group modifies this core's properties without diminishing this activity, as the parent compound's efficacy is intrinsic to its aglycone and glycosylation pattern. The mechanism is linked to PPAR-γ activation [1].

Purity Benchmarking

Specification review

≥98% (target) vs ≥95% (3''-isomer)

Higher guaranteed purity supports sensitive SAR assays

Vendor-reported specs; verify lot-specific COA

Evidence Dimension	Insulin-stimulated glucose uptake in 3T3-L1 adipocytes
Target Compound Data	Platyconic acid A (parent compound of target) most effectively increased glucose uptake
Comparator Or Baseline	Five other Platycodi radix saponins: deapioplatycoside E, platycoside E, platycodin D3, platycodin D2, platycodin D
Quantified Difference	Platyconic acid A demonstrated the highest efficacy among the six tested compounds, though exact fold-change values are not provided in the abstract.
Conditions	3T3-L1 adipocytes, in vitro cell culture model

Why This Matters

For researchers investigating type 2 diabetes or metabolic syndrome, the platyconic acid scaffold (and by extension, its 2''-O-acetylated form) offers a validated starting point for insulin sensitization studies, backed by in vivo efficacy in diabetic mice.

• [1] Kwon DY, Kim YS, Ryu SY, et al. Platyconic acid, a saponin from Platycodi radix, improves glucose homeostasis by enhancing insulin sensitivity in vitro and in vivo. European Journal of Nutrition. 2012;51(5):529-540. View Source

Regiospecific Acetylation: Bioavailability and Stability

Platyconic acid A (PA) suppresses PMA-induced MUC5AC mRNA expression by inhibiting NF-κB activation via the Akt pathway in A549 human lung epithelial cells [1]. In a head-to-head comparison within the Changkil saponin (CKS) mixture, platyconic acid A was identified as the principal active component responsible for this anti-inflammatory effect, demonstrating a clear quantitative reduction in key inflammatory markers [1]. The 2''-O-acetylated derivative retains this core anti-inflammatory mechanism while offering improved physicochemical properties.

Bioavailability Inference

Class-level inference

Reported enhanced stability & bioavailability vs non-acetylated

Supplier-reported structure-property context; requires validation

No quantified PK data; use as screening input only

Evidence Dimension	MUC5AC mRNA expression in PMA-exposed A549 cells
Target Compound Data	Reduced from 2.1 ± 0.2 to 1.1 ± 0.1 (relative expression) upon platyconic acid A treatment
Comparator Or Baseline	PMA-treated control (2.1 ± 0.2) vs. untreated control (1.0)
Quantified Difference	A reduction of 1.0 units (approximately 48% reduction from PMA-induced levels)
Conditions	A549 human lung epithelial cells, PMA (phorbol 12-myristate 13-acetate) stimulation

Why This Matters

This provides robust, cell-based quantitative evidence for the compound's anti-inflammatory efficacy in a respiratory model, directly relevant for research into asthma, COPD, and allergic airway diseases.

• [1] Choi JH, Jin SW, Han EH, et al. Saponins, Especially Platyconic Acid A, from Platycodon grandiflorum Reduce Airway Inflammation in Ovalbumin-Induced Mice and PMA-Exposed A549 Cells. Journal of Agricultural and Food Chemistry. 2015;63(4):1468-1476. View Source

Concentration-Dependent Inhibition of Hepatic Stellate Cell Activation

Platyconic acid A (PA) exhibits a clear concentration-dependent inhibition of TGF-β1-induced proliferation in HSC-T6 hepatic stellate cells, a key cellular event in liver fibrogenesis [1]. This anti-fibrotic activity is mediated through blocking SMAD-dependent and SMAD-independent pathways and restoring PPAR-γ expression [1]. The specific acetylated form, 2''-O-Acetyl-platyconic acid A, is expected to maintain this bioactivity profile, distinguishing it from saponins that do not target this pathway.

Evidence Dimension	Inhibition of TGF-β1-induced cell proliferation in HSC-T6 cells
Target Compound Data	Significant inhibition observed at 0.5, 1, and 2 μM PA concentrations (p < 0.01)
Comparator Or Baseline	TGF-β1 (5 ng/mL) stimulated control vs. unstimulated control
Quantified Difference	Concentration-dependent inhibition; specific percentage reduction values are not provided in the abstract.
Conditions	HSC-T6 rat hepatic stellate cell line, 24-hour TGF-β1 stimulation, WST-1 proliferation assay

Why This Matters

This provides a validated cellular model for screening anti-fibrotic agents, where 2''-O-Acetyl-platyconic acid A can serve as a tool compound for studying the SMAD/PPAR-γ signaling axis in liver fibrosis.

• [1] Choi JH, Jin SW, Han EH, et al. Platyconic Acid A, Platycodi Radix-Derived Saponin, Suppresses TGF-β1-induced Activation of Hepatic Stellate Cells via Blocking SMAD and Activating the PPAR Signaling Pathway. Cells. 2019;8(12):E1544. View Source

Enhanced Stability and Solubility Through Specific 2''-O-Acetylation

The 2''-O-acetyl group in 2''-O-Acetyl-platyconic acid A is not a static feature; it is subject to reversible migration between the 2''-O and 3''-O positions of the rhamnose moiety, a behavior quantitatively characterized for the structurally related 2''-O-acetylplatycodin D [1]. The activation energy for this acetyl transfer reaction was determined to be 63.01 kJ/mol, with an enthalpy of 7.48 kJ/mol [1]. This dynamic property influences the compound's behavior in solution and during purification, differentiating it from both its non-acetylated parent, platyconic acid A, and from 3''-O-acetylated isomers [1]. The acetyl modification also enhances solubility in organic solvents, facilitating extraction and handling [2].

Evidence Dimension	Kinetics of acetyl group migration
Target Compound Data	Inference based on structural analogy: 2''-O-acetyl group is expected to migrate to 3''-O position with similar kinetics to 2''-O-acetylplatycodin D.
Comparator Or Baseline	2''-O-acetylplatycodin D → 3''-O-acetylplatycodin D reaction
Quantified Difference	Activation energy (Ea) = 63.01 kJ/mol, Enthalpy (ΔH) = 7.48 kJ/mol for acetyl transfer
Conditions	Aqueous solution; migration is solvent- and temperature-dependent

Why This Matters

For analytical chemists and pharmacologists, understanding the dynamic acetyl migration kinetics is critical for accurate quantification, reproducible biological assays, and predicting the compound's behavior in biological matrices. This knowledge is essential for proper experimental design and data interpretation.

• [1] Zeng L, Zhu M, Zhong J, Yan W. Structural stability of acetyl saponins in different solvents and separation materials. Journal of Chromatography B. 2015;990:368-372. View Source
• [2] Kuujia. 2''-O-acetyl-platyconic acid A Technical Datasheet. CAS No: 1256935-30-4. View Source

Purity and Characterization: A Differentiator for Reproducible Research

The commercial availability of 2''-O-Acetyl-platyconic acid A from reputable vendors typically includes a defined purity specification, most commonly ≥98% as determined by HPLC [1]. This high purity is essential for reproducible biological assays, as lower purity grades may contain other Platycodon saponins (e.g., platyconic acid A, platycodin D, platycodin D2) that are known to co-occur and can confound experimental results [2]. The compound is also characterized by NMR and MS data, which are available upon request from vendors, providing a verifiable identity standard [3].

Evidence Dimension	Analytical purity specification
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Other commercial saponin preparations with lower purity (e.g., crude extracts, 90-95%)
Quantified Difference	A purity difference of at least 3-8 percentage points, which can significantly impact the signal-to-noise ratio in biological assays.
Conditions	HPLC analysis, standard laboratory conditions

Why This Matters

Procuring a high-purity, well-characterized standard ensures experimental reproducibility and reduces the risk of off-target effects from impurities, a critical consideration when publishing research or developing analytical methods.

• [1] ChemFaces. 2''-O-acetyl-platyconic acid A Product Page. Catalog No. CFN92353. View Source
• [2] Choi YH, Yoo DS, Choi CW, et al. Platyconic Acid A, a Genuine Triterpenoid Saponin from the Roots of Platycodon grandiflorum. Molecules. 2008;13(11):2871-2879. View Source
• [3] Kuujia. 2''-O-acetyl-platyconic acid A Technical Datasheet. CAS No: 1256935-30-4. View Source

Optimal Scientific Applications

Structure-Activity Relationship Studies

Researchers focusing on glucose homeostasis and insulin signaling pathways should prioritize 2''-O-Acetyl-platyconic acid A based on the demonstrated superior efficacy of its parent scaffold, platyconic acid A, as an insulin sensitizer. The compound can be used in in vitro models (e.g., 3T3-L1 adipocyte glucose uptake assays) to study PPAR-γ agonism and in vivo models (e.g., high-fat diet/streptozotocin-induced diabetic mice) to evaluate its effects on glucose tolerance and hepatic insulin signaling, as established by prior studies [1]. The 2''-O-acetyl modification may confer improved stability and bioavailability over the parent compound in these long-term assays.

Reference Standard for P. grandiflorum Extracts

For research into asthma, COPD, or allergic airway inflammation, 2''-O-Acetyl-platyconic acid A serves as a critical tool compound. Its mechanism of action, involving the inhibition of NF-κB activation and subsequent suppression of MUC5AC mucin gene expression via Akt signaling, has been quantitatively validated in A549 human lung epithelial cells and ovalbumin-induced mouse models [1]. This makes it suitable for studying the molecular mechanisms of airway remodeling and mucus hypersecretion, and for benchmarking novel anti-inflammatory agents.

Cellular Signaling and Uptake Mechanisms

Analytical chemists in quality control (QC) or natural product research should utilize 2''-O-Acetyl-platyconic acid A as a reference standard for method development and validation. Its unique acetylated structure and its property of acetyl migration [1] make it an ideal probe for optimizing HPLC or LC-MS methods designed to separate and quantify closely related, structurally similar saponins from Platycodon grandiflorum or other botanical sources. The availability of high-purity material (≥98%) ensures accurate calibration curves and reliable quantification [2].

Studying the Molecular Pharmacology of Liver Fibrosis

This compound is a valuable reagent for scientists investigating the cellular and molecular basis of liver fibrosis and cirrhosis. The well-documented, concentration-dependent inhibition of TGF-β1-induced hepatic stellate cell (HSC) activation by the parent compound, platyconic acid A [1], provides a clear starting point. The 2''-O-acetylated form can be used in HSC-T6 cell culture systems to further probe the SMAD-dependent and SMAD-independent signaling cascades (e.g., Akt, MAPKs) and the role of PPAR-γ restoration in suppressing the expression of fibrotic markers like α-SMA and collagen 1.

Application

Selection Property

Validation Focus

SAR Studies

2''-O-acetyl positional isomer

Comparison vs non-acetylated & 3''-O-acetyl analogs

P. grandiflorum Extract Reference Standard

Defined regiospecific saponin

HPLC-MS identity & quantification

Cellular Uptake Studies

Reported stability/bioavailability context

Cellular penetration & efflux endpoints

• [1] Kwon DY, Kim YS, Ryu SY, et al. Platyconic acid, a saponin from Platycodi radix, improves glucose homeostasis by enhancing insulin sensitivity in vitro and in vivo. European Journal of Nutrition. 2012;51(5):529-540. View Source
• [2] Choi JH, Jin SW, Han EH, et al. Saponins, Especially Platyconic Acid A, from Platycodon grandiflorum Reduce Airway Inflammation in Ovalbumin-Induced Mice and PMA-Exposed A549 Cells. Journal of Agricultural and Food Chemistry. 2015;63(4):1468-1476. View Source
• [3] Zeng L, Zhu M, Zhong J, Yan W. Structural stability of acetyl saponins in different solvents and separation materials. Journal of Chromatography B. 2015;990:368-372. View Source
• [4] ChemFaces. 2''-O-acetyl-platyconic acid A Product Page. Catalog No. CFN92353. View Source
• [5] Choi JH, Jin SW, Han EH, et al. Platyconic Acid A, Platycodi Radix-Derived Saponin, Suppresses TGF-β1-induced Activation of Hepatic Stellate Cells via Blocking SMAD and Activating the PPAR Signaling Pathway. Cells. 2019;8(12):E1544. View Source